Cas no 1322-98-1 (Sodium Decylbenzenesulfonate Standard Solution(1mg/mL Methanol Solution))

• Product Name: Sodium Decylbenzenesulfonate Standard Solution(1mg/mL Methanol Solution)
• CAS No: 1322-98-1
• MF: C₁₆H₂₅NaO₃S
• MW: 320.422674894333
• MDL: MFCD00467056
• CID: 230651
• Update Time: 2025-06-14

Sodium Decylbenzenesulfonate Standard Solution(1mg/mL Methanol Solution) Chemical and Physical Properties

Names and Identifiers

• DECYL BENZENE SODIUM SULFONATE
• Las-c1
• sodium,4-decan-3-ylbenzenesulfonate
• Benzenesulfonic acid,decyl-,sodium salt
• Ultrawet DS
• LAS-C10
• HLAS,LAS
• santomersed
• SODIUM DECYLBENZENESULFONATE
• sodium decylbenzenesulphonate
• sodiumdecylbenzenesulfonamide
• decyl-benzenesulfonicacisodiumsalt
• Linearalkylbenzenesulfonicacidsalts
• ultrawetds
• decylbenzenesodiumsulfonate
• Sodium Decylbenzenesulfonate Standard Solution(1mg/mL Methanol Solution)
• Benzenesulfonic acid, decyl-, sodium salt
• P-N-DECYLBENZENESULFONIC ACID SODIUM SALT

• MDL： MFCD00467056
• Inchi： 1S/C16H26O3S.Na/c1-2-3-4-5-6-7-8-9-10-15-11-13-16(14-12-15)20(17,18)19;/h11-14H,2-10H2,1H3,(H,17,18,19);/q;+1/p-1
• InChI Key： RLJSXMVTLMHXJS-UHFFFAOYSA-M
• SMILES： C1(CCCCCCCCCC)C=CC(S([O-])(=O)=O)=CC=1.[Na+]

Computed Properties

• Exact Mass: 320.14200
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 343
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• PSA: 65.58000
• LogP: 5.35470
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on Sodium Decylbenzenesulfonate Standard Solution(1mg/mL Methanol Solution)

Comprehensive Analysis of Sodium Decylbenzenesulfonate Standard Solution (CAS No. 1322-98-1)

Sodium Decylbenzenesulfonate Standard Solution (1mg/mL in Methanol) is a high-purity reference material widely used in analytical chemistry, environmental monitoring, and industrial applications. With the CAS registry number 1322-98-1, this compound belongs to the class of anionic surfactants, specifically alkylbenzenesulfonates. Its standardized formulation ensures reproducibility in quantitative analyses, making it indispensable for laboratories requiring precise calibration.

The growing demand for eco-friendly surfactants has placed Sodium Decylbenzenesulfonate under renewed scrutiny. Researchers are investigating its biodegradability profile and potential applications in green chemistry initiatives. Recent studies published in journals like Environmental Science & Technology highlight its comparative performance against newer biosurfactants, addressing common search queries about "surfactant environmental impact" and "sustainable detergent components."

From a molecular perspective, the compound features a decyl hydrophobic chain attached to a benzenesulfonate hydrophilic group, balanced by a sodium counterion. This amphiphilic structure explains its exceptional surface-active properties. Analytical techniques such as HPLC-MS and ion chromatography frequently employ this standard solution for method validation, particularly in water quality assessments where users often search for "detergent residue analysis methods."

In pharmaceutical applications, the 1mg/mL methanol solution format enables precise dosing for excipient studies. Regulatory bodies including the FDA and EMA reference such standards when evaluating formulation compatibility. The methanol solvent system provides optimal stability while allowing easy dilution for various experimental protocols – a frequent topic in chromatography forums discussing "standard solution preparation best practices."

Quality control protocols for Sodium Decylbenzenesulfonate Standard Solution typically involve certificate of analysis verification, including tests for purity (≥98%), water content, and heavy metal residues. These parameters directly address laboratory professionals' frequent concerns about "reference material traceability" and "standard solution shelf life." The solution's compatibility with common detectors (UV, ELSD, CAD) makes it versatile for multi-method laboratories.

Emerging applications in nanotechnology utilize this compound as a stabilizing agent for nanoparticle synthesis. Published research in ACS Nano demonstrates its effectiveness in controlling silver nanoparticle dispersion – a hot topic among material scientists searching for "nanoparticle surface modification techniques." This expands its utility beyond traditional detergent and emulsifier roles.

Storage recommendations for the methanol-based solution emphasize protection from light at 2-8°C, with stability data showing consistent performance for 24 months when properly stored. These handling guidelines respond to frequently asked questions about "chemical standard storage conditions" in laboratory management contexts. The solution's ready-to-use format significantly reduces preparation errors compared to solid standard alternatives.

Recent advancements in high-throughput screening methodologies have increased demand for reliable anionic surfactant standards. The consistent performance of Sodium Decylbenzenesulfonate in automated systems makes it preferable for laboratories implementing ISO 17025 compliant workflows. This addresses growing industry needs for "QC automation compatible standards" in industrial testing environments.

From an educational perspective, this standard solution serves as an excellent model compound for teaching surfactant chemistry principles. Its well-characterized properties facilitate demonstrations of critical micelle concentration (CMC) measurements – a fundamental concept often searched by chemistry students. Academic laboratories value its predictable behavior in student experiments involving interfacial tension studies.

The compound's role in wastewater treatment research continues to evolve, particularly in studies examining surfactant removal efficiency. Environmental chemists frequently investigate its behavior in advanced oxidation processes (AOPs), correlating to search trends for "emerging contaminant degradation." Such applications underscore the compound's relevance in addressing contemporary water pollution challenges.